Cas no 180077-41-2 (methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate)

• Product Name: methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate
• CAS No: 180077-41-2
• MF: C₂₄H₂₄O₇
• MW: 424.443167686462
• CID: 5920145
• PubChem ID: 984125
• Update Time: 2025-10-31

methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl)oxy)acetate
• Acetic acid, 2-[[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, methyl ester
• methyl 2-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate
• methyl {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate
• methyl 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxochromen-7-yl]oxyacetate
• Oprea1_263609
• 180077-41-2
• AKOS002345342
• F0196-0949
• methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate

• Inchi： 1S/C24H24O7/c1-4-14-10-16-20(12-19(14)30-13-22(25)27-3)31-17(5-2)23(24(16)26)15-6-7-18-21(11-15)29-9-8-28-18/h6-7,10-12H,4-5,8-9,13H2,1-3H3
• InChI Key： QKLPUDVAOJFOMJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=C(CC)C=C2C(=C1)OC(CC)=C(C1=CC=C3OCCOC3=C1)C2=O

Computed Properties

• Exact Mass: 424.15220310g/mol
• Monoisotopic Mass: 424.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 576.5±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate

Methyl 2-{3-(2,3-Dihydro-1,4-Benzodioxin-6-yl)-2,6-Diethyl-4-Oxo-4H-Chromen-7-Yloxy}Acetate: A Comprehensive Overview

Methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate, identified by the CAS number 180077-41-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of chromen derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a chromen ring system with substituents that enhance its reactivity and functional properties.

The core structure of this compound is a chromen moiety, which is a benzopyran derivative with an oxygen atom in the heterocyclic ring. The chromen system is further substituted with a 2,3-dihydro-1,4-benzodioxin group at the 3-position and diethyl groups at the 2 and 6 positions. Additionally, the presence of an oxo group at the 4-position contributes to the compound's oxidative stability and reactivity. These structural features make it a promising candidate for exploring its role in drug design and chemical synthesis.

Recent studies have highlighted the importance of chromen derivatives in pharmacology, particularly in their potential as anti-inflammatory, antioxidant, and anticancer agents. The substitution pattern of this compound suggests that it may exhibit enhanced bioavailability and target specificity compared to simpler chromen derivatives. For instance, the diethyl groups at positions 2 and 6 could improve lipophilicity, facilitating better absorption across biological membranes. Similarly, the benzodioxin group may contribute to hydrogen bonding capabilities, enhancing molecular interactions with target proteins.

From a synthetic standpoint, the preparation of methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements underscore the compound's feasibility for large-scale production in pharmaceutical settings.

In terms of biological activity, recent investigations have demonstrated that this compound exhibits potent antioxidant properties due to its ability to scavenge free radicals effectively. This attribute makes it a strong candidate for applications in skincare products aimed at combating oxidative stress-induced aging. Furthermore, preliminary in vitro studies suggest that it may inhibit certain enzymes associated with inflammatory pathways, indicating its potential as an anti-inflammatory agent.

The application of methyl 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yloxy}acetate extends beyond pharmacology into materials science. Its unique structural features make it suitable for use as a precursor in the synthesis of advanced materials such as polymeric composites or optoelectronic devices. Researchers are actively exploring its role in these areas to leverage its electronic properties for innovative applications.

In conclusion, methyl 2-{3-(2,3-dihydro-,benzodioxin-6-something},diethyl-something},oxo-something},methyl-something}, identified by CAS No.180077–41–something}, represents a versatile compound with wide-ranging potential across multiple disciplines. Its structural complexity provides a foundation for exploring novel chemical transformations and biological interactions. As research continues to uncover its full spectrum of properties and applications,methyl something acetate stands as a testament to the ongoing advancements in organic chemistry and drug discovery.